Cas no 1806541-88-7 (1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one
• CAS No: 1806541-88-7
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4970674
• Update Time: 2025-10-30

1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one

• Inchi： 1S/C9H7Br2ClO/c10-5-8(13)3-6-1-2-7(11)4-9(6)12/h1-2,4H,3,5H2
• InChI Key： NGAJLFOJLQZAOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CC(CBr)=O

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one

Research Brief on 1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one (CAS: 1806541-88-7) in Chemical Biology and Pharmaceutical Applications

The compound 1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one (CAS: 1806541-88-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This halogen-rich small molecule serves as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its role as a building block for structurally complex pharmacophores, leveraging its bromine and chlorine substituents for selective bond formation in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 1806541-88-7 as a pivotal precursor to develop covalent-binding scaffolds, achieving sub-nanomolar potency through strategic placement of its reactive bromoacetone moiety. The structural analysis revealed that the 4-bromo-2-chlorophenyl group contributes significantly to target binding affinity, while the α-bromoketone functionality enables irreversible inhibition via cysteine residue conjugation.

In antimicrobial applications, a recent ACS Infectious Diseases publication reported the derivative synthesis of 1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one into quorum sensing inhibitors against Pseudomonas aeruginosa. The compound's electrophilic centers were shown to disrupt bacterial communication pathways by modifying key regulatory proteins, with the chlorophenyl moiety enhancing membrane permeability. These findings suggest potential for developing next-generation anti-biofilm agents targeting multidrug-resistant pathogens.

Significant progress has also been made in the compound's synthetic methodology. A 2024 Nature Protocols article detailed an optimized two-step preparation from 2-chloro-4-bromobenzaldehyde, achieving 78% overall yield through improved bromination conditions. The protocol emphasizes handling precautions due to the compound's lachrymatory properties and provides characterization data including ¹H NMR (δ 4.35, s, 2H; δ 7.55-7.72, m, 3H) and HRMS (m/z 329.8632 [M+H]⁺).

Ongoing research explores the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature enables simultaneous target protein and E3 ligase binding. Preliminary results presented at the 2024 American Chemical Society meeting showed promising degradation efficiency (>80%) of oncogenic proteins when incorporated as a linker element in heterobifunctional molecules.

From a safety perspective, recent toxicological assessments indicate that 1806541-88-7 requires careful handling (LD₅₀ oral rat: 320 mg/kg) but shows favorable in vitro genotoxicity profiles. The compound's stability under various pH conditions (t_1/2 >24h at pH 7.4) supports its utility in pharmaceutical formulations, though light sensitivity necessitates amber glass storage.

Future research directions include exploring the compound's application in radiopharmaceuticals (via bromine isotope exchange) and as a crosslinking agent in bioconjugation. The unique electronic properties imparted by its halogen pattern continue to make 1-Bromo-3-(4-bromo-2-chlorophenyl)propan-2-one a molecule of considerable interest across multiple therapeutic areas.